Cas no 953251-91-7 (N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-2-(4-methoxyphenyl)acetamide)

• Product Name: N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-2-(4-methoxyphenyl)acetamide
• CAS No: 953251-91-7
• MF: C₁₉H₁₇FN₂O₃
• MW: 340.348288297653
• CID: 6607432
• PubChem ID: 16866927
• Update Time: 2025-05-21

N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-2-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(4-methoxyphenyl)acetamide
• 953251-91-7
• N-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl]-2-(4-methoxyphenyl)acetamide
• N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-2-(4-methoxyphenyl)acetamide
• AKOS024651675
• F2493-0470

• Inchi： 1S/C19H17FN2O3/c1-24-17-8-2-13(3-9-17)10-19(23)21-12-16-11-18(25-22-16)14-4-6-15(20)7-5-14/h2-9,11H,10,12H2,1H3,(H,21,23)
• InChI Key： KIIRAJQPACNHNS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(CNC(CC2C=CC(=CC=2)OC)=O)=NO1

Computed Properties

• Exact Mass: 340.12232057g/mol
• Monoisotopic Mass: 340.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-2-(4-methoxyphenyl)acetamide

Comprehensive Overview of N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-2-(4-methoxyphenyl)acetamide (CAS No. 953251-91-7)

N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-2-(4-methoxyphenyl)acetamide (CAS No. 953251-91-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoxazole derivatives, which are known for their diverse biological activities. The presence of both 4-fluorophenyl and 4-methoxyphenyl moieties in its structure enhances its interaction with biological targets, making it a promising candidate for drug development.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. Researchers are particularly interested in compounds like N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-2-(4-methoxyphenyl)acetamide due to their potential to modulate specific signaling pathways. For instance, the fluorophenyl group is often associated with improved pharmacokinetic properties, such as enhanced metabolic stability and membrane permeability, which are critical for oral bioavailability.

The isoxazole ring in this compound is a key structural element that contributes to its bioactivity. Isoxazoles are heterocyclic compounds containing oxygen and nitrogen atoms, and they are frequently employed in medicinal chemistry as scaffolds for drug design. The incorporation of a methoxyphenyl acetamide moiety further diversifies the compound's functionality, potentially enabling interactions with enzymes or receptors involved in inflammatory or proliferative diseases.

One of the most searched topics in the context of CAS No. 953251-91-7 is its potential role in cancer research. Given the increasing prevalence of cancer worldwide, scientists are exploring novel compounds that can selectively target cancer cells while minimizing side effects. Preliminary studies suggest that N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-2-(4-methoxyphenyl)acetamide may exhibit inhibitory effects on certain kinases or other molecular targets implicated in tumor growth. However, further preclinical and clinical studies are needed to validate these findings.

Another area of interest is the compound's potential application in neurodegenerative diseases. With the rising global burden of conditions like Alzheimer's and Parkinson's disease, researchers are investigating molecules that can cross the blood-brain barrier and modulate neuroinflammatory pathways. The fluorophenyl and methoxyphenyl groups in this compound may enhance its ability to penetrate the central nervous system, making it a subject of ongoing research in this field.

From a synthetic chemistry perspective, the preparation of N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-2-(4-methoxyphenyl)acetamide involves multi-step organic reactions, including condensation and cyclization processes. The compound's purity and yield are critical factors for its successful application in biological studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and validate its structure.

In the realm of drug discovery, the compound's structure-activity relationship (SAR) is a focal point for optimization. Medicinal chemists are keen to understand how modifications to the isoxazole ring or the acetamide side chain could enhance its efficacy or reduce toxicity. Computational modeling and in silico screening are often used to predict these interactions before synthetic efforts are undertaken.

Environmental and regulatory considerations also play a role in the development of such compounds. While N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-2-(4-methoxyphenyl)acetamide is not classified as a hazardous material, its synthesis and handling require adherence to standard laboratory safety protocols. Researchers must ensure proper waste disposal and minimize exposure to avoid unintended health risks.

In summary, N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-2-(4-methoxyphenyl)acetamide (CAS No. 953251-91-7) represents a versatile and promising compound in modern drug discovery. Its unique structural attributes, combined with its potential applications in cancer therapy and neurodegenerative disease research, make it a valuable subject for ongoing scientific investigation. As the field of precision medicine continues to evolve, compounds like this will likely play an increasingly important role in addressing unmet medical needs.